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Compound of Interest

Compound Name: 4-tert-Butylanisole

Cat. No.: B1294814

An In-depth Technical Guide to 4-tert-Butylanisole: Safety, Handling, and Storage

This technical guide provides comprehensive information on the safety, handling, and storage
of 4-tert-Butylanisole, geared towards researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

4-tert-Butylanisole, also known as 1-tert-butyl-4-methoxybenzene, is a clear, colorless to
slightly yellow liquid.[1][2][3] Its key physical and chemical properties are summarized in the
table below.
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Property Value Reference(s)

Molecular Formula C11H160 [4]

Molecular Weight 164.24 g/mol [5]

CAS Number 5396-38-3 [5]

Appearance Clear, c.olo.rless to slightly 1G]
yellow liquid

Density 0.938 g/mL at 25 °C

Melting Point 18 °C [6]

Boiling Point 80 °C at 1.5 mmHg [31[7]

Flash Point 94 °C/201.2 °F [8]

Refractive Index

n20/D 1.503

Solubility

No information available

[8]

Stability

Stable under normal conditions

[8]19]

Safety and Toxicology

While 4-tert-Butylanisole is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200), comprehensive toxicological studies are

limited. The toxicological properties have not been fully investigated.[10]

Acute Toxicity:

e Oral LD50 (Rat): No data available.[9]

e Dermal LD50 (Rabbit): No data available.[9]

e Inhalation LC50 (Rat): No data available.[9]

Hazard Statements:

» No specific hazard statements are required.
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Precautionary Measures:

e Avoid contact with skin and eyes.[7]

e Do not breathe vapor.[7]

e Handle in accordance with good industrial hygiene and safety practices.[8]

In case of exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[8]

Skin: Wash off immediately with soap and plenty of water.[8]

Inhalation: Remove to fresh air.[8]

Ingestion: Clean mouth with water and seek medical attention.[8]

A safety workflow for handling 4-tert-Butylanisole is illustrated below.
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Caption: Safety workflow for handling 4-tert-Butylanisole.
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Handling and Personal Protective Equipment (PPE)

Proper handling procedures are crucial to minimize exposure and ensure a safe working
environment.

Engineering Controls:

o Work in a well-ventilated area. Use of a chemical fume hood is recommended for procedures
that may generate vapors or aerosols.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]
» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[8]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[8] If vapors are expected to be generated, a
NIOSH/MSHA approved respirator should be used.[2]

The following diagram outlines the decision process for selecting appropriate PPE.
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Potential for Vapor/Aerosol Generation?
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Caption: PPE selection guide for 4-tert-Butylanisole.
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Storage

Proper storage of 4-tert-Butylanisole is essential for maintaining its stability and ensuring
safety.

Storage Conditions:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[9]
o Store at room temperature.[1][11]

o Keep away from heat, sparks, and flame.[9]

Incompatible Materials:

e Strong oxidizing agents.[3][9]

The storage decision tree below provides guidance on appropriate storage practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

